Cas no 15791-89-6 (3,3'-oxydibenzoic acid)

3,3'-oxydibenzoic acid structure
3,3'-oxydibenzoic acid structure
Product Name:3,3'-oxydibenzoic acid
CAS No:15791-89-6
MF:C14H10O5
MW:258.226204395294
CID:1335620
PubChem ID:177685
Update Time:2025-04-20

3,3'-oxydibenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3,3'-oxydibenzoic acid
    • 3-(3-carboxyphenoxy)benzoic acid
    • DTXSID70166329
    • 15791-89-6
    • Benzoic acid, 3,3'-oxybis-
    • SCHEMBL68858
    • 3,3'-oxy-di-benzoicacid
    • Inchi: 1S/C14H10O5/c15-13(16)9-3-1-5-11(7-9)19-12-6-2-4-10(8-12)14(17)18/h1-8H,(H,15,16)(H,17,18)
    • InChI Key: ZFCNECLRCWFTLI-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C(=O)O)C=1)C1C=CC=C(C(=O)O)C=1

Computed Properties

  • Exact Mass: 258.0528
  • Monoisotopic Mass: 258.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 83.8A^2

Experimental Properties

  • Density: 1.395
  • Boiling Point: 492.2°C at 760 mmHg
  • Flash Point: 191.9°C
  • Refractive Index: 1.638
  • PSA: 83.83

3,3'-oxydibenzoic acid Related Literature

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